4-{[1-(4-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]carbonothioyl}morpholine

• IUPAC Name: [1-(4-chlorophenyl)-2,5-dimethylpyrrol-3-yl]-morpholin-4-ylmethanethione
• InChI: InChI=1S/C17H19ClN2OS/c1-12-11-16(17(22)19-7-9-21-10-8-19)13(2)20(12)15-5-3-14(18)4-6-15/h3-6,11H,7-10H2,1-2H3
• InChI Key: HZLXRPRQKHVGJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1C2=CC=C(C=C2)Cl)C)C(=S)N3CCOCC3
• Molecular Formula: C17H19ClN2OS
• Molecular Weight: 334.9 g/mol

Description

4-{[1-(4-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]carbonothioyl}morpholine, commonly known as CP-544326, is a novel chemical compound that has been the subject of numerous scientific studies in recent years. This compound has been found to have potential applications in the field of medicinal chemistry, particularly in the development of new drugs for the treatment of various diseases.

Mechanism of Action

The exact mechanism of action of CP-544326 is not yet fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the development and progression of various diseases, including cancer and viral infections.
Biochemical and Physiological Effects:
CP-544326 has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and inhibit the replication of certain viruses. It has also been found to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

CP-544326 has a number of advantages for use in lab experiments. It is relatively easy to synthesize, and it has been found to be stable under a variety of conditions. However, it is important to note that CP-544326 is a relatively new compound, and there is still much that is not yet known about its properties and potential applications. Additionally, further research is needed to fully understand the potential side effects and limitations of this compound.

Future Directions

There are a number of future directions for research on CP-544326. One area of focus is the development of new drugs based on this compound for the treatment of various diseases. Another area of interest is the further study of the mechanism of action of CP-544326, in order to better understand how it works and how it can be used to develop new treatments. Additionally, further research is needed to fully understand the potential side effects and limitations of this compound, in order to ensure its safe use in future lab experiments and potential drug development.

Synthesis Methods

CP-544326 can be synthesized using a variety of methods, including the reaction of 4-chloro-2,5-dimethylpyrrole-3-carbonyl chloride with morpholine-4-carbothioamide in the presence of a base such as triethylamine. The resulting compound can then be purified using various chromatography techniques.

Scientific Research Applications

CP-544326 has been found to have potential applications in the field of medicinal chemistry, particularly in the development of new drugs for the treatment of various diseases. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties, making it a promising candidate for the development of new drugs to treat these conditions.